3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride

• IUPAC Name: 3-amino-3-(2,4-difluorophenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C9H9F2NO2.ClH/c10-5-1-2-6(7(11)3-5)8(12)4-9(13)14;/h1-3,8H,4,12H2,(H,13,14);1H
• InChI Key: DDIRKYUVUCHBNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CC(=O)O)N.Cl
• Molecular Formula: C9H10ClF2NO2
• Molecular Weight: 237.63 g/mol

Description

3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride is a chemical compound with the molecular formula C9H10ClF2NO2 and a molecular weight of 237.63 g/mol . This compound is primarily used in scientific research and is known for its unique structural properties, which include an amino group and two fluorine atoms attached to a phenyl ring .

Preparation Methods

The synthesis of 3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride involves several steps. One common synthetic route includes the following steps:

Starting Material: The synthesis begins with 2,4-difluorobenzaldehyde.

Formation of Intermediate: The aldehyde is subjected to a reaction with nitromethane under basic conditions to form a nitroalkene intermediate.

Reduction: The nitroalkene is then reduced to form the corresponding amine.

Hydrochloride Formation: Finally, the amine is treated with hydrochloric acid to yield this compound.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity .

Chemical Reactions Analysis

3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the fluorine atoms can enhance the compound’s binding affinity and specificity . These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

3-Amino-3-(2,4-difluorophenyl)propanoic acid hydrochloride can be compared with other similar compounds, such as:

3-Amino-3-(2,5-difluorophenyl)propanoic acid hydrochloride: Similar structure but with fluorine atoms at different positions.

3-Amino-3-(2,3-difluorophenyl)propanoic acid hydrochloride: Another isomer with different fluorine atom positions.

3-(3,5-Difluorophenyl)propanoic acid: Lacks the amino group but has a similar phenyl ring structure.

The uniqueness of this compound lies in its specific fluorine atom positions and the presence of an amino group, which confer distinct chemical and biological properties .